Cas no 34392-84-2 (N2,N2-Diethyl-2,5-pyridinediamine)
N2,N2-Diethyl-2,5-pyridinediamine is a pyridine-based diamine compound featuring diethylamino substituents at the 2-position and an amino group at the 5-position of the pyridine ring. This structure imparts versatility as an intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds, ligands, and pharmaceutical agents. Its electron-rich pyridine core and amine functionalities enable participation in coordination chemistry, making it useful for catalyst design and metal complexation. The diethylamino group enhances solubility in organic solvents, facilitating reactions under mild conditions. The compound’s stability and reactivity profile make it suitable for applications in medicinal chemistry and materials science, where tailored functionalization is required.
34392-84-2 structure
Product Name:N2,N2-Diethyl-2,5-pyridinediamine
CAS No:34392-84-2
MF:C9H15N3
MW:165.235501527786
CID:1077418
PubChem ID:11788486
Update Time:2025-05-22
N2,N2-Diethyl-2,5-pyridinediamine Chemical and Physical Properties
Names and Identifiers
-
- N2,N2-Diethylpyridine-2,5-diamine
- N2,N2-Diethyl-2,5-pyridinediamine
- 2,5-pyridinediamine, N< sup> 2<
- LogP
- N< sup> 2<
- sup> ,N< sup> 2<
- sup> -diethyl-
- sup> -Diethylpyridine-2,5-diamine
- Z239126196
- 34392-84-2
- 2-N,2-N-diethylpyridine-2,5-diamine
- CHEMBL4529057
- 5-amino-2-diethylaminopyridine
- N~2~,N~2~-DIETHYL-2,5-PYRIDINEDIAMINE
- DTXSID60472628
- SB54841
- SCHEMBL2793295
- AKOS000130032
- N2,N2-diethyl-pyridine-2,5-diamine
- OBNDQWYYQMAJDN-UHFFFAOYSA-N
- MFCD09046037
- EN300-41876
-
- MDL: MFCD09046037
- Inchi: 1S/C9H15N3/c1-3-12(4-2)9-6-5-8(10)7-11-9/h5-7H,3-4,10H2,1-2H3
- InChI Key: OBNDQWYYQMAJDN-UHFFFAOYSA-N
- SMILES: N(C1C=CC(=CN=1)N)(CC)CC
Computed Properties
- Exact Mass: 165.12675
- Monoisotopic Mass: 165.126597491g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 123
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 42.2Ų
Experimental Properties
- Density: 1.06
- Boiling Point: 309.807°C at 760 mmHg
- Flash Point: 141.167°C
- Refractive Index: 1.584
- PSA: 42.15
N2,N2-Diethyl-2,5-pyridinediamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E902655-50mg |
N2,N2-Diethyl-2,5-pyridinediamine |
34392-84-2 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E902655-100mg |
N2,N2-Diethyl-2,5-pyridinediamine |
34392-84-2 | 100mg |
$ 65.00 | 2022-06-05 | ||
| Matrix Scientific | 051804-500mg |
N2,N2-Diethyl-2,5-pyridinediamine |
34392-84-2 | 500mg |
$237.00 | 2021-06-27 | ||
| Matrix Scientific | 051804-2.5g |
N2,N2-Diethyl-2,5-pyridinediamine |
34392-84-2 | 2.5g |
$720.00 | 2021-06-27 | ||
| TRC | E902655-500mg |
N2,N2-Diethyl-2,5-pyridinediamine |
34392-84-2 | 500mg |
$ 135.00 | 2022-06-05 | ||
| Chemenu | CM306757-1g |
N2,N2-Diethylpyridine-2,5-diamine |
34392-84-2 | 95% | 1g |
$171 | 2022-06-11 | |
| Enamine | EN300-41876-0.05g |
N2,N2-diethylpyridine-2,5-diamine |
34392-84-2 | 95.0% | 0.05g |
$28.0 | 2025-03-21 | |
| Enamine | EN300-41876-0.1g |
N2,N2-diethylpyridine-2,5-diamine |
34392-84-2 | 95.0% | 0.1g |
$42.0 | 2025-03-21 | |
| Enamine | EN300-41876-0.25g |
N2,N2-diethylpyridine-2,5-diamine |
34392-84-2 | 95.0% | 0.25g |
$60.0 | 2025-03-21 | |
| Enamine | EN300-41876-0.5g |
N2,N2-diethylpyridine-2,5-diamine |
34392-84-2 | 95.0% | 0.5g |
$94.0 | 2025-03-21 |
N2,N2-Diethyl-2,5-pyridinediamine Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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